1-Benzofuran-7-ylmethanamine;hydrochloride
Overview
Description
1-Benzofuran-7-ylmethanamine;hydrochloride, also known as 6-APB, is a synthetic compound that belongs to the class of phenethylamines. It is a psychoactive substance that has been used in scientific research for its potential therapeutic effects.
Scientific Research Applications
Antibacterial Properties
Some benzofuran derivatives possess antibacterial activity. These compounds could be valuable in combating bacterial infections, especially in the face of rising drug resistance. Investigating their mechanisms of action and optimizing their efficacy is crucial for future drug development .
Synthetic Chemistry and Drug Prospects
Researchers have developed novel methods for constructing benzofuran rings. These synthetic approaches enable the preparation of complex polycyclic benzofuran compounds. Additionally, scaffold compounds derived from benzofuran and benzothiophene have been investigated as potential drug candidates. Their chemical synthesis and structure-activity relationships are critical for drug development .
Natural Product Sources
Benzofuran compounds are widespread in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae. Some well-known natural sources include amiodarone, angelicin, bergapten, nodekenetin, xanthotoxin, and usnic acid. Exploring these natural products can provide insights into their bioactivity and potential applications .
Mechanism of Action
Target of Action
Benzofuran compounds have been known to interact with lysozyme , an enzyme that plays a crucial role in the immune system by breaking down bacterial cell walls .
Mode of Action
It’s known that benzofuran derivatives can interact with their targets through hydrophobic pockets and two h-bond donors—a polar hydroxylated and an imino nitrogen-containing amino acid residues .
properties
IUPAC Name |
1-benzofuran-7-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO.ClH/c10-6-8-3-1-2-7-4-5-11-9(7)8;/h1-5H,6,10H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCVLUQSGJDUHIH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)CN)OC=C2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzofuran-7-ylmethanamine;hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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